2-(Pyridin-3-yl)-1,3-benzoxazole-5-carboxylic acid

• Molecular Formula: C13H8N2O3
• Molecular Weight: 240.21 g/mol
• IUPAC Name: 2-pyridin-3-yl-1,3-benzoxazole-5-carboxylic acid
• InChI: InChI=1S/C13H8N2O3/c16-13(17)8-3-4-11-10(6-8)15-12(18-11)9-2-1-5-14-7-9/h1-7H,(H,16,17)
• InChI Key: PXIIHVLGLVLCOG-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C2=NC3=C(O2)C=CC(=C3)C(=O)O

Description

2-(Pyridin-3-yl)-1,3-benzoxazole-5-carboxylic acid is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure, which makes it an attractive candidate for use in the development of new drugs, as well as in the study of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-(Pyridin-3-yl)-1,3-benzoxazole-5-carboxylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that play a key role in the development and progression of various diseases. For example, research has shown that this compound can inhibit the activity of the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in the formation of beta-amyloid plaques in Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 2-(Pyridin-3-yl)-1,3-benzoxazole-5-carboxylic acid can have a range of biochemical and physiological effects, depending on the specific application and dosage. For example, research has shown that this compound can inhibit the growth of cancer cells by inducing apoptosis (cell death) and reducing the expression of certain proteins that are involved in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Pyridin-3-yl)-1,3-benzoxazole-5-carboxylic acid in lab experiments is its unique chemical structure, which makes it an effective tool for studying various biochemical and physiological processes. However, there are also some limitations to its use, including the fact that it can be difficult to synthesize and requires specialized knowledge and equipment.

Future Directions

There are many potential future directions for research involving 2-(Pyridin-3-yl)-1,3-benzoxazole-5-carboxylic acid. Some of the most promising areas of research include the development of new drugs for the treatment of cancer and Alzheimer's disease, as well as the study of various biochemical and physiological processes. Additionally, there is potential for this compound to be used in the development of new imaging technologies for medical diagnostics.

Synthesis Methods

The synthesis of 2-(Pyridin-3-yl)-1,3-benzoxazole-5-carboxylic acid involves a multi-step process that requires specialized knowledge and equipment. One of the most common methods for synthesizing this compound is through the reaction of 2-aminopyridine with 2-hydroxybenzaldehyde in the presence of a suitable acid catalyst. This reaction results in the formation of an intermediate product, which is then further reacted with a carboxylic acid derivative to yield the final product.

Scientific Research Applications

The unique chemical properties of 2-(Pyridin-3-yl)-1,3-benzoxazole-5-carboxylic acid make it an attractive candidate for use in various scientific research applications. One of the primary areas of interest is in the development of new drugs, particularly those aimed at treating diseases such as cancer and Alzheimer's. Research has shown that this compound has the potential to inhibit the growth of cancer cells and reduce the formation of beta-amyloid plaques, which are associated with Alzheimer's disease.